Cas no 4281-40-7 (6,7-Dimethoxy-4-methylcoumarin)

6,7-Dimethoxy-4-methylcoumarin structure
4281-40-7 structure
Product Name:6,7-Dimethoxy-4-methylcoumarin
CAS No:4281-40-7
MF:C12H12O4
MW:220.221283912659
MDL:MFCD00012338
CID:825862
PubChem ID:24859013
Update Time:2025-04-19

6,7-Dimethoxy-4-methylcoumarin Chemical and Physical Properties

Names and Identifiers

    • 6,7-DIMETHOXY-4-METHYLCOUMARIN
    • DIMETHOXY-4-METHYLCOUMARIN,6,7-(RG)
    • 6,7-dimethoxy-4-methylchromen-2-one
    • 6,7-Dimethoxy-4-methyl-2H-chromen-2-one
    • 4-Methyl-6,7-dimethoxycoumarin
    • NSC688797
    • 2H-1-Benzopyran-2-one, 6,7-dimethoxy-4-methyl-
    • M95TSC752B
    • GBYDSYPGGDKWGZ-UHFFFAOYSA-N
    • ST038567
    • Coumarin, 6,7-dimethoxy-4-methyl-
    • HMS1580A12
    • SBB006391
    • STK663354
    • Q63393113
    • TRA0172543
    • 6,7-Dimethoxy-4-methylcoumarin
    • MDL： MFCD00012338
    • Inchi： 1S/C12H12O4/c1-7-4-12(13)16-9-6-11(15-3)10(14-2)5-8(7)9/h4-6H,1-3H3
    • InChI Key： GBYDSYPGGDKWGZ-UHFFFAOYSA-N
    • SMILES： O1C(C=C(C)C2C=C(C(=CC1=2)OC)OC)=O

Computed Properties

  • Exact Mass: 220.07400
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 44.8
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: Uncertain
  • Melting Point: 136.0 to 140.0 deg-C
  • Solubility: DMSO: soluble
  • PSA: 48.67000
  • LogP: 2.11860
  • Solubility: Uncertain
  • λmax: 340(MeOH)(lit.)

6,7-Dimethoxy-4-methylcoumarin Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • FLUKA BRAND F CODES：8

6,7-Dimethoxy-4-methylcoumarin Customs Data

  • HS CODE：2932209090
  • Customs Data：

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6,7-Dimethoxy-4-methylcoumarin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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6,7-Dimethoxy-4-methylcoumarin
 4281-40-7 98.0%(GC)
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6,7-Dimethoxy-4-methylcoumarin
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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SHANG HAI SHAO YUAN SHI JI Co., Ltd.
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 4281-40-7 ≥97%
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 ¥350.0 2023-09-15
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY051865-5g
4-Chloroquinoline 1-Oxide
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SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY051865-10g
4-Chloroquinoline 1-Oxide
 4281-40-7 ≥97%
10g
 ¥2350.0 2023-09-15
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY051865-25g
4-Chloroquinoline 1-Oxide
 4281-40-7 ≥97%
25g
 ¥5850.0 2023-09-15
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R021375-5g
6，7-Dimethoxy-4-methylcoumarin,97%
 4281-40-7 97%
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 ￥2586 2024-05-23
TRC
D460685-100mg
6,7-Dimethoxy-4-methylcoumarin
 4281-40-7
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 $178.00 2023-05-18

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